1-Bromo-2,3,4-trifluorobenzene
Cat. No. B061163
M. Wt: 210.98 g/mol
InChI Key: MUUAQFJJUGVBGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07144907B2
Procedure details
To a solution of 1-bromo-2,3,4-trifluorobenzene (1) (5.0 mL, 41.7 mmol) in THF (120 mL) was added lithium diisopropylamine (2.0 M solution, 21 mL, 42 mmol) at −78° C. After stirring for 1 hour at −78° C., the mixture was added to a solution of CO2 in THF (1 L). The dry-ice bath was removed and the reaction mixture stirred overnight at room temperature. The reaction mixture was quenched with 10% aqueous HCl (835 mL), concentrated, and washed with ether (250 mL). The combined organics were washed with 5% aqueous NaOH (300 mL) and water (100 mL, pH 12). The aqueous layer was acidified (pH 0) with concentrated HCl. The resulting suspension was extracted with ether (2×300 mL), dried over MgSO4, filtered, concentrated under reduced pressure to afford 7.70 g (72% yield) of the desired product (2).
Yield
72%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[C:4]([F:9])[C:3]=1[F:10].C(NC(C)C)(C)C.[Li].[C:19](=[O:21])=[O:20]>C1COCC1>[Br:1][C:2]1[C:3]([F:10])=[C:4]([F:9])[C:5]([F:8])=[C:6]([CH:7]=1)[C:19]([OH:21])=[O:20] |f:1.2,^1:17|
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Inputs
Step One
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Name
|
|
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Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=C(C(=C(C=C1)F)F)F
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|
Name
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|
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Quantity
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21 mL
|
|
Type
|
reactant
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Smiles
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C(C)(C)NC(C)C.[Li]
|
|
Name
|
|
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Quantity
|
120 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
-78 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
After stirring for 1 hour at −78° C.
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
The dry-ice bath was removed
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STIRRING
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Type
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STIRRING
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Details
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the reaction mixture stirred overnight at room temperature
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|
Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
|
The reaction mixture was quenched with 10% aqueous HCl (835 mL)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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WASH
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Type
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WASH
|
|
Details
|
washed with ether (250 mL)
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WASH
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Type
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WASH
|
|
Details
|
The combined organics were washed with 5% aqueous NaOH (300 mL) and water (100 mL, pH 12)
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
The resulting suspension was extracted with ether (2×300 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C(=C(C(=C(C(=O)O)C1)F)F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.7 g | |
| YIELD: PERCENTYIELD | 72% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
